2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzenecarboxylate

• IUPAC Name: 2-(6-chloro-3-oxo-4H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate
• InChI: InChI=1S/C17H13ClFNO4/c18-11-3-6-14-13(9-11)20-16(21)15(24-14)7-8-23-17(22)10-1-4-12(19)5-2-10/h1-6,9,15H,7-8H2,(H,20,21)
• InChI Key: OSUINHYFZYDFOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCCC2C(=O)NC3=C(O2)C=CC(=C3)Cl)F
• Molecular Formula: C17H13ClFNO4
• Molecular Weight: 349.7 g/mol

Description

Benzoxazines are a class of compounds that have been studied for their potential as human topoisomerase I inhibitors. They are used clinically for the treatment of solid tumors. The specific compound you mentioned seems to be a derivative of 3,4-dihydro-2H-1,4-benzoxazin-3-one.

Molecular Structure Analysis

The molecular structure of benzoxazines involves a ring system with various functional groups attached to it. The activity of these compounds can be influenced by the type and position of these functional groups.

Scientific Research Applications

Synthetic Processes and Chemical Reactions

• Synthesis of Oxazin Derivatives : The compound is involved in the synthesis of various oxazin derivatives. For example, Iwanami et al. (1964) discuss the hydrolysis of similar compounds into pyruvic acid, carbon dioxide, and amines, highlighting its role in chemical transformations (Iwanami, Kenjo, Nishibe, Kajiura, & Isoyama, 1964).
• Novel Synthesis Techniques : Kudo, Furuta, and Sato (1996) describe a novel synthesis method for 4H-1,4-benzoxazines, which may include derivatives of the compound (Kudo, Furuta, & Sato, 1996).

Pharmaceutical Research

• Antimicrobial Activity : Habib, Hassan, and El‐Mekabaty (2013) synthesized derivatives of 4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl-4-methylbenzenesulfonate and evaluated their antimicrobial activity, indicating potential pharmaceutical applications (Habib, Hassan, & El‐Mekabaty, 2013).

Imaging and Diagnostic Applications

• Imaging of Cerebral β-Amyloid Plaques : Cui et al. (2012) researched radiofluoro-pegylated phenylbenzoxazole derivatives for imaging cerebral β-amyloid plaques in Alzheimer's disease, suggesting the compound's role in diagnostic imaging (Cui, Ono, Kimura, Ueda, Nakamoto, Togashi, Okamoto, Ihara, Takahashi, Liu, & Saji, 2012).

Agricultural Research

• Herbicide Development : Qiang (2011) discusses the synthesis of an intermediate of flumioxazin, a novel herbicide, using a compound structurally related to 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzenecarboxylate (Qiang, 2011).

Neuropharmacology

• GABAergic Synaptic Transmission Modulation : Schlichter et al. (2000) investigated the effects of a similar benzoxazine derivative on GABA(A) receptor function, indicating its potential in neuropharmacological research (Schlichter, Rybalchenko, Poisbeau, Verleye, & Gillardin, 2000).

Future Directions

Benzoxazines and their derivatives are being studied for their potential as therapeutic agents, particularly as inhibitors of human DNA topoisomerase I. This research could lead to the development of new anticancer drugs.

Mechanism of Action

Target of Action

It is known that benzoxazine derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Benzoxazines have been found to possess a broad spectrum of activity . The compound likely interacts with its targets, leading to changes that contribute to its biological activity.

Biochemical Pathways

Benzoxazine derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The compound’s structure suggests that it may have certain pharmacokinetic properties common to benzoxazine derivatives .

Result of Action

Benzoxazine derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

Like other benzoxazine derivatives, the compound’s activity may be influenced by factors such as ph, temperature, and the presence of other molecules .